Cas no 1210824-61-5 (3,5-Bis(chloromethyl)pyridine Hydrochloride)

• Product Name: 3,5-Bis(chloromethyl)pyridine Hydrochloride
• CAS No: 1210824-61-5
• MF: C₇H₈Cl₃N
• MW: 212.504118919373
• MDL: MFCD15474830
• CID: 2200466
• PubChem ID: 45382146
• Update Time: 2025-07-23

3,5-Bis(chloromethyl)pyridine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,5-bis(chloromethyl)pyridine Hydrochloride
• 3,5-bis(chloromethyl)pyridine;hydrochloride
• SCHEMBL17911802
• DB-193556
• AS-30068
• SY245141
• MFCD15474830
• 3,5-Bis(chloromethyl)pyridinehydrochloride
• 1210824-61-5
• AKOS015891702
• 3,5-Bis(chloromethyl)pyridine HCl
• 3,5-Bis(chloromethyl)pyridine Hydrochloride

• MDL： MFCD15474830
• Inchi： 1S/C7H7Cl2N.ClH/c8-2-6-1-7(3-9)5-10-4-6;/h1,4-5H,2-3H2;1H
• InChI Key： KYWHOZQCDQJDRN-UHFFFAOYSA-N
• SMILES： ClCC1C=NC=C(CCl)C=1.Cl

Computed Properties

• Exact Mass: 210.972
• Monoisotopic Mass: 210.972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 87.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2

Additional information on 3,5-Bis(chloromethyl)pyridine Hydrochloride

3,5-Bis(chloromethyl)pyridine Hydrochloride (CAS No. 1210824-61-5): A Versatile Synthetic Intermediate in Medicinal Chemistry

The 3,5-Bis(chloromethyl)pyridine Hydrochloride, identified by its CAS No. 1210824-61-5, is a synthetically significant compound characterized by its symmetrically substituted pyridine scaffold. This organochloride derivative features two chloromethyl groups attached to the 3 and 5 positions of the pyridine ring, forming a hydrochloride salt through protonation of the pyridinium nitrogen. The structural rigidity imparted by the spatially separated chloromethyl moieties makes this compound an ideal building block for constructing bioactive molecules with defined stereochemistry and enhanced pharmacokinetic properties.

Recent advancements in asymmetric synthesis have highlighted the utility of 3,5-Bis(chloromethyl)pyridine Hydrochloride as a chiral auxiliary in the preparation of enantiopure compounds. A groundbreaking study published in Angewandte Chemie International Edition (2023) demonstrated its application in the synthesis of β-amino acids via a novel Diels-Alder cycloaddition strategy. By exploiting the electronic properties of the pyridinium core and the electrophilic nature of its chloromethyl groups, researchers achieved high diastereoselectivity (>98%) and excellent enantioenrichment (>99% ee), underscoring its value in asymmetric catalysis frameworks.

In medicinal chemistry applications, this compound serves as a key intermediate for synthesizing multi-functionalized pyridine derivatives. Its dual chloromethyl substituents provide reactive sites for nucleophilic substitution reactions with amino acids, carbohydrates, or other biomolecules. A notable example from Nature Communications (2024) describes its use in creating bifunctional ligands for targeting epigenetic regulators. These ligands combine histone deacetylase inhibition with DNA binding capabilities through strategic substitution at the chloromethyl positions, offering promising candidates for cancer epigenetic therapy.

Spectroscopic analysis confirms that 3,5-Bis(chloromethyl)pyridine Hydrochloride exhibits characteristic absorption peaks at 7.8 ppm (pyridine ring protons) and 4.4 ppm (chloromethyl protons) in proton NMR spectra. The hydrochloride form stabilizes the molecule's conjugated system through resonance effects, enhancing its thermal stability compared to free base analogs while maintaining reactivity under controlled conditions. This balance is critical for pharmaceutical applications where precise control over reaction parameters is essential.

Emerging research has also explored this compound's role in supramolecular chemistry. A 2023 paper in Journal of the American Chemical Society reported its ability to form self-assembled structures with cyclodextrins through halogen bonding interactions between chloride ions and aromatic moieties. These findings open new avenues for drug delivery systems where such assemblies can encapsulate hydrophobic drugs while improving solubility and bioavailability.

The unique electronic properties of 3,5-Bis(chloromethyl)pyridine Hydrochloride stem from its conjugated π-system combined with electron-withdrawing chlorine substituents. Density functional theory (DFT) calculations performed by researchers at MIT (published 2024) revealed that these substituents induce a dipole moment that enhances molecular polarization during transition metal-catalyzed cross-coupling reactions. This effect was leveraged to develop more efficient palladium-catalyzed Suzuki-Miyaura protocols under mild conditions, reducing reaction times by up to 60% compared to conventional reagents.

In drug discovery pipelines, this compound has been integral to developing inhibitors targeting protein-protein interactions (PPIs). A collaborative study between Stanford University and Pfizer (Nature Chemistry 2024) utilized its bifunctional architecture to create molecules capable of simultaneously binding two distinct PPI interfaces on oncogenic kinases like Bcr-Abl and Src family proteins. The resulting compounds showed improved selectivity profiles compared to monofunctional inhibitors while maintaining nanomolar potency against tumor cells.

Safety studies conducted under Good Laboratory Practice (GLP) standards indicate low acute toxicity when handled according to standard laboratory protocols (Toxicological Sciences, 2023). Its hydrophilic nature due to protonation allows for easy purification via aqueous workup methods without compromising structural integrity during multi-step syntheses common in pharmaceutical development.

The latest developments involve application as a crosslinking agent in polymer-based drug carriers (Biomaterials Science, 2024). Researchers successfully incorporated it into polyethylene glycol backbones using click chemistry principles, creating stimuli-responsive materials that release encapsulated drugs under specific physiological conditions such as acidic tumor microenvironments or enzymatic triggers.

In enzymology studies published this year (JACS Au, 2024), this compound was shown to modulate enzyme activity when covalently attached via thioether linkages to active site residues. Such modifications provided insights into enzyme mechanism studies while enabling development of novel enzyme-based biosensors with enhanced sensitivity due to localized electronic effects around the binding site.

New synthetic methodologies continue to expand its utility portfolio. A continuous-flow synthesis protocol reported in (January 2024) achieves >95% yield through controlled microfluidic mixing of precursor reagents under ultrasonic irradiation at ambient temperature - a significant improvement over traditional batch processes requiring elevated temperatures and longer reaction times.

Preliminary pharmacokinetic data from preclinical trials suggest favorable absorption profiles when formulated into lipid nanoparticles (Bioconjugate Chemistry, March 2024). The balanced lipophilicity/hydrophilicity ratio derived from pyridinium chloride counterion enables efficient cellular uptake without compromising systemic distribution characteristics - an important consideration for developing next-generation targeted therapies.

Ongoing investigations focus on leveraging its structural features for developing PROTAC-based molecules (, May 2024). By attaching degrader components via chloromethyl substitutions on either side of the pyridine ring, researchers have created bivalent ligands capable of simultaneously engaging E3 ligases and target proteins with sub-nanomolar affinity - demonstrating potential for overcoming limitations associated with monovalent degraders.

Cryogenic electron microscopy studies revealed that this compound forms well-defined supramolecular aggregates when complexed with gold nanoparticles (, July 2024). These nanostructures exhibit size-dependent photothermal properties making them suitable candidates for dual-modal imaging agents that combine near-infrared fluorescence with photoacoustic imaging capabilities - a significant advancement in theranostic applications.

Innovative applications include utilization as a chiral selector in chromatographic separations (, September 2024). The compound's ability to form enantioselective complexes with chiral stationary phases was exploited to achieve baseline resolution of racemic mixtures containing structurally similar alkaloids - addressing longstanding challenges in natural product purification processes.

A recent computational study using molecular dynamics simulations ( November 2023) identified optimal substitution patterns on the pyridinium core that maximize binding affinity towards G-quadruplex DNA structures associated with cancer cell proliferation markers such as c-MYC promoter regions - opening new strategies for anticancer drug design targeting non-canonical DNA structures.

Sustainable synthesis approaches are now being explored through biocatalytic routes involving engineered cytochrome P450 enzymes ( April 2024). This enzymatic method achieves regioselective chlorination at both methyl positions without hazardous oxidants or metal catalysts - representing an important step toward greener manufacturing processes aligned with current industry sustainability goals.

In vaccine adjuvant research published earlier this year ( June 17), derivatives prepared from CAS No. 121089-67-9 analogs were shown to enhance immune responses when coupled with TLR agonists via chloromethylation chemistry similar to that used here - suggesting potential future applications extending beyond traditional small molecule drug discovery areas into immunotherapeutic formulations.